Cas no 1361867-25-5 (6-(Bromomethyl)-4-(difluoromethyl)-2-methylpyridine-3-carboxylic acid)

• Product Name: 6-(Bromomethyl)-4-(difluoromethyl)-2-methylpyridine-3-carboxylic acid
• CAS No: 1361867-25-5
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• CID: 4933710
• Update Time: 2025-05-19

6-(Bromomethyl)-4-(difluoromethyl)-2-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(bromomethyl)-4-(difluoromethyl)-2-methylpyridine-3-carboxylic acid
• 6-(Bromomethyl)-4-(difluoromethyl)-2-methylpyridine-3-carboxylic acid

• Inchi： 1S/C9H8BrF2NO2/c1-4-7(9(14)15)6(8(11)12)2-5(3-10)13-4/h2,8H,3H2,1H3,(H,14,15)
• InChI Key： LWWFFUYNPQDSDW-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)F)=C(C(=O)O)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 6-(Bromomethyl)-4-(difluoromethyl)-2-methylpyridine-3-carboxylic acid

Introduction to 6-(Bromomethyl)-4-(difluoromethyl)-2-methylpyridine-3-carboxylic acid (CAS No. 1361867-25-5)

6-(Bromomethyl)-4-(difluoromethyl)-2-methylpyridine-3-carboxylic acid, identified by its CAS number 1361867-25-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of functional groups such as a bromomethyl substituent at the 6-position and a difluoromethyl group at the 4-position, along with a methylpyridine-3-carboxylic acid moiety, endows this molecule with unique chemical properties and reactivity that make it a valuable intermediate in synthetic chemistry.

The bromomethyl group (—CH₂Br) attached to the pyridine ring introduces a reactive site for further functionalization, enabling the construction of more complex molecular architectures through nucleophilic substitution reactions. This feature is particularly useful in drug discovery and development, where the ability to modify molecular structures is crucial for optimizing biological activity and pharmacokinetic profiles. The difluoromethyl group (—CF₂), on the other hand, is known to enhance metabolic stability and binding affinity in many pharmacological compounds, making it a desirable moiety in medicinal chemistry.

6-(Bromomethyl)-4-(difluoromethyl)-2-methylpyridine-3-carboxylic acid has found applications in the synthesis of various bioactive molecules, including potential drug candidates and agrochemicals. Its structural framework allows for diverse chemical transformations, such as cross-coupling reactions,esterification, and amidation, which are commonly employed in the construction of novel therapeutic agents. The carboxylic acid functionality at the 3-position further extends its utility as a precursor for amides, esters, and other derivatives that are integral to drug design.

In recent years, there has been growing interest in exploring the therapeutic potential of pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds can exhibit properties such as kinase inhibition, antiviral effects, and anti-inflammatory actions. The specific arrangement of substituents in 6-(Bromomethyl)-4-(difluoromethyl)-2-methylpyridine-3-carboxylic acid may contribute to its ability to interact with biological targets in unique ways, making it a promising scaffold for further investigation.

One notable area of research involving this compound is its role as an intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions. Protein-protein interactions play a critical role in numerous cellular processes and are often implicated in diseases such as cancer and inflammatory disorders. By designing molecules that disrupt these interactions, researchers aim to develop novel therapeutic strategies. The reactivity provided by the bromomethyl group allows for the facile attachment of warheads that can modulate protein-protein binding affinities.

The influence of fluorine atoms on molecular properties is another key consideration when evaluating 6-(Bromomethyl)-4-(difluoromethyl)-2-methylpyridine-3-carboxylic acid. Fluorinated aromatic compounds are widely used in medicinal chemistry due to their ability to improve pharmacokinetic profiles through enhanced lipophilicity and metabolic stability. Additionally, fluorine atoms can participate in dipole-dipole interactions with biological targets, leading to increased binding affinity and selectivity. The presence of two fluorine atoms at the 4-position of this compound suggests that it may exhibit improved binding characteristics compared to its non-fluorinated analogs.

The synthesis of 6-(Bromomethyl)-4-(difluoromethyl)-2-methylpyridine-3-carboxylic acid typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key synthetic strategies often include halogenation reactions to introduce the bromomethyl group, followed by electrophilic aromatic substitution or cross-coupling reactions to incorporate the difluoromethyl moiety. The carboxylic acid functionality is usually introduced through oxidation or carboxylation techniques. These synthetic routes highlight the compound's versatility as a building block for more complex molecules.

In conclusion,6-(Bromomethyl)-4-(difluoromethyl)-2-methylpyridine-3-carboxylic acid (CAS No. 1361867-25-5) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate for developing novel bioactive molecules. Ongoing studies continue to explore its applications in drug discovery and synthetic chemistry, underscoring its importance as a tool for advancing therapeutic innovation.